Cas no 7399-00-0 (Octadecyltriethoxysilane)

• Product Name: Octadecyltriethoxysilane
• CAS No: 7399-00-0
• MF: C₂₄H₅₂O₃Si
• MW: 416.753389358521
• MDL: MFCD00039875
• CID: 47403
• PubChem ID: 87574168
• Update Time: 2026-05-14

Octadecyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• n-Octadecyltriethoxysilane
• Triethoxyoctadecylsilane
• Octadecyltriethoxysilane
• Triethoxy(octadecyl)silane
• Triethoxy(stearyl)silane
• octadecyl triethoxysilane
• stearyl triethoxysilane
• Octadecyltriethoxysilane, 95%
• 1VN9P25L8H
• Triethoxystearylsilane
• FZMJEGJVKFTGMU-UHFFFAOYSA-N
• n-Octadecyltriethoxysilane, AldrichCPR
• VZ33539
• s12300
• ST24050260
• O0

• MDL： MFCD00039875
• Inchi： 1S/C24H52O3Si/c1-5-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28(25-6-2,26-7-3)27-8-4/h5-24H2,1-4H3
• InChI Key： FZMJEGJVKFTGMU-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]
• BRN： 7025163

Computed Properties

• Exact Mass: 416.36900
• Monoisotopic Mass: 416.369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 23
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.87
• Melting Point: 10-12°C
• Boiling Point: 169°C/2mmHg(lit.)
• Flash Point: 195°C
• Refractive Index: 1.4380
• Stability/Shelf Life: Stable. Moisture sensitive. Incompatible with water, acids, strong oxidizing agents.
• PSA: 27.69000
• LogP: 8.29630
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water

Octadecyltriethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals Electrical Materials